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Compound of Interest

Compound Name: BMS-394136

Cat. No.: B606231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of BMS-394136, a potent and selective Kv1.5 potassium channel blocker. Accurate

preparation of stock solutions is critical for ensuring the reliability and reproducibility of

experimental results.

Compound Information
BMS-394136 is an investigational compound with the following chemical properties:

Property Value Source

Molecular Formula C22H24FN3O2

Molecular Weight 381.45 g/mol

CAS Number 359851-87-5

Solubility Data
BMS-394136 is soluble in organic solvents but is practically insoluble in water. The choice of

solvent is crucial for preparing a stable and effective stock solution.
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Solvent Solubility Source

DMSO ≥25 mg/mL

≥45 mg/mL (117.97 mM)

Soluble to 100 mM

Ethanol ≥4.35 mg/mL

Soluble to 25 mM

Water Insoluble

Based on its high solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing primary stock solutions of BMS-394136.

Experimental Protocols
Materials and Equipment

BMS-394136 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-394136 in DMSO.

Workflow for Preparing BMS-394136 Stock Solution
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Preparation

Dissolution

Storage

1. Weigh BMS-394136

2. Add appropriate
volume of DMSO

3. Vortex to dissolve

4. Visually inspect for
complete dissolution

5. Aliquot into smaller volumes

If dissolved

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of BMS-394136.

Procedure:
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Calculate the required mass of BMS-394136: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) *

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L * 0.001 L

* 381.45 g/mol * 1000 mg/g = 3.8145 mg

Weigh the BMS-394136 powder: Carefully weigh the calculated amount of BMS-394136
powder using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube

or vial.

Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the BMS-
394136 powder.

Dissolve the compound: Vortex the solution until the BMS-394136 is completely dissolved.

Gentle warming in a water bath (not exceeding 40°C) can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or

-80°C for long-term stability.

Handling and Storage Recommendations
Solid Compound: Store the solid BMS-394136 powder at -20°C, protected from light and

moisture.

Stock Solution: As a general guideline, DMSO stock solutions should be stored at -20°C or

-80°C. When stored properly, the stock solution can be stable for several months. Avoid

repeated freeze-thaw cycles.

Working Dilutions: When preparing working dilutions in aqueous media, it is crucial to ensure

that the final concentration of DMSO is kept low (typically <0.5%) to avoid solvent-induced

effects on the experimental system. To prevent precipitation, it is recommended to add the

DMSO stock solution to the aqueous buffer while vortexing.

Safety Precautions
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BMS-394136 is a bioactive molecule. Handle with care and use appropriate personal

protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Signaling Pathway Context: Kv1.5 Inhibition

BMS-394136 Kv1.5 Channel
inhibits IKur (Ultra-rapid

delayed rectifier
potassium current)

mediates Atrial Action Potential
Repolarization

contributes to
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Caption: Inhibition of the Kv1.5 channel by BMS-394136.

To cite this document: BenchChem. [Preparation of BMS-394136 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606231#how-to-prepare-a-stock-solution-of-bms-
394136]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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